molecular formula C13H18ClN B2726360 [(1'R,4R)-Spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-yl]methanamine;hydrochloride CAS No. 2287237-14-1

[(1'R,4R)-Spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-yl]methanamine;hydrochloride

Cat. No. B2726360
CAS RN: 2287237-14-1
M. Wt: 223.74
InChI Key: FWLGQLCWMUQGPE-STEACBGWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[(1'R,4R)-Spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-yl]methanamine;hydrochloride is a useful research compound. Its molecular formula is C13H18ClN and its molecular weight is 223.74. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

  • Synthesis and Rearrangement Reactions : A study explored the reactions of benzyne with ester derivatives of spiro[2.4]hepta-4,6-dien-1-ylmethanol, leading to the rearrangement of cyclopropyl methanol units and formations of products like allyl chlorides (Bayrak et al., 2018).
  • Oxidation Reactions : Another research involved the oxidation of a compound similar in structure to our compound of interest, which led to various reactions and product formations (Malkova et al., 2014).

Biomedical Research

  • Synthesis and Antiviral Activity : Aminoadamantane derivatives, structurally related to the compound, were synthesized and evaluated for antiviral activities, showing specificity against influenza A virus (Kolocouris et al., 1994).
  • Pharmacological Evaluation : Research involving the synthesis and pharmacological evaluation of compounds structurally related to our compound of interest has also been conducted, focusing on potential antidepressant and anxiolytic activities (Czopek et al., 2010).

Material Science

  • Proton Conductivity and Methanol Permeability : A novel sulfonated polyimide synthesized from compounds structurally similar to our compound of interest was studied for its proton conductivity and methanol permeability, showing potential for application in direct methanol fuel cells (Yin et al., 2003).

properties

IUPAC Name

[(1'R,4R)-spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-yl]methanamine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N.ClH/c14-9-11-8-13(11)7-3-5-10-4-1-2-6-12(10)13;/h1-2,4,6,11H,3,5,7-9,14H2;1H/t11-,13+;/m0./s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FWLGQLCWMUQGPE-STEACBGWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=CC=CC=C2C3(C1)CC3CN.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CC2=CC=CC=C2[C@]3(C1)C[C@H]3CN.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18ClN
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

223.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.